Cas no 1273595-81-5 (6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1273595-81-5
• MF: C₉H₆BrFO
• MW: 229.0457
• MDL: MFCD18647854
• CID: 2092871
• Update Time: 2025-11-02

6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
• 6-bromo-5-fluoro-2,3-dihydroinden-1-one
• 6-BROMO-5-FLUORO-INDAN-1-ONE
• 1H-Inden-1-one, 6-bromo-5-fluoro-2,3-dihydro-
• 6-Bromo-5-fluoro-1-indanone
• AK163765
• UJFQGEGLVMENFO-UHFFFAOYSA-N
• FCH1336003
• AX8278191
• ST24045202

• MDL： MFCD18647854
• Inchi： 1S/C9H6BrFO/c10-7-4-6-5(3-8(7)11)1-2-9(6)12/h3-4H,1-2H2
• InChI Key： UJFQGEGLVMENFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C2C(=C1[H])C(C([H])([H])C2([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one

6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (CAS No. 1273595-81-5): A Versatile Building Block in Modern Organic Synthesis

The 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (CAS 1273595-81-5) represents an important class of halogenated indanone derivatives that has gained significant attention in pharmaceutical research and material science. This bicyclic compound features a unique combination of bromo and fluoro substituents at the 6- and 5-positions respectively, making it a valuable intermediate for various synthetic transformations. The molecular structure (C9H6BrFO) with a molecular weight of 229.05 g/mol offers multiple reactive sites for further functionalization, particularly useful in cross-coupling reactions and nucleophilic substitutions.

Recent trends in drug discovery have shown increased interest in fluorinated indanone scaffolds, as evidenced by numerous patent filings and research publications. The presence of both bromine and fluorine atoms in 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one makes it particularly valuable for developing kinase inhibitors and CNS-active compounds. Pharmaceutical researchers frequently search for "fluorinated indanone building blocks" or "brominated ketone intermediates," highlighting the relevance of this compound in current medicinal chemistry workflows.

The synthetic utility of CAS 1273595-81-5 extends beyond pharmaceuticals. Materials scientists have explored its potential in creating organic electronic materials, particularly as a precursor for π-conjugated systems. The electron-withdrawing nature of both halogen atoms influences the electronic properties of derived materials, making them suitable for applications in OLEDs and organic photovoltaics. This dual functionality addresses common search queries like "halogen effects in organic semiconductors" and "fluorinated materials for electronics."

From a synthetic chemistry perspective, the 6-bromo-5-fluoro indanone structure offers several advantages. The carbonyl group at position 1 allows for various transformations including reduction to alcohols, conversion to imines, or use in condensation reactions. Meanwhile, the bromine atom serves as an excellent leaving group for metal-catalyzed cross-couplings, responding to frequent searches about "palladium-catalyzed bromoarene reactions" and "Suzuki coupling precursors." The fluorine atom provides metabolic stability to derived compounds, a feature highly sought after in drug design.

Quality control of 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms the structural integrity. Mass spectrometry provides additional confirmation of molecular weight, addressing quality-related search terms such as "HPLC analysis of halogenated ketones" and "NMR characterization of indanones."

The growing demand for fluorinated pharmaceutical intermediates has positioned CAS 1273595-81-5 as a compound of significant commercial interest. Market analysis reveals increasing procurement by contract research organizations and academic institutions, particularly those focused on neurodegenerative disease research and cancer therapeutics. This aligns with trending searches for "fluorine in drug discovery" and "brominated heterocycles in medicine."

Environmental and handling considerations for 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Storage typically occurs at room temperature in airtight containers, protected from light and moisture to maintain stability - information frequently searched as "storage conditions for halogenated ketones."

Future research directions for this compound may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The unique electronic properties imparted by its halogen substituents could enable novel applications in targeted protein degradation, a hot topic in current drug discovery reflected in search trends for "halogen effects in PROTAC design" and "fluorine in protein degraders."

In summary, 6-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (CAS 1273595-81-5) stands as a versatile and valuable intermediate in contemporary organic synthesis. Its balanced reactivity profile, combined with the beneficial effects of both bromine and fluorine substituents, makes it particularly useful for pharmaceutical and materials science applications. As research continues to explore new applications for halogenated indanones, this compound will likely maintain its importance in synthetic chemistry workflows.